Reference Substances
Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0013645 | L-Mannose | 10030-80-5 | C6H12O6 |
| VC0013670 | Methyl 2-Acetamido-2-deoxy-3-O-(ß-D-galactopyranosyl)-β-D-glucopyranoside | 100836-88-2 | C15H27NO11 |
| VC0013650 | 4-Mercaptobenzoic Acid, Technical Grade | 1074-36-8 | C₇H₆O₂S |
| VC0013677 | Methyl 3-Amino-3-deoxy-α-D-mannopyranoside, Hydrochloride | 14133-35-8 | C7H16ClNO5 |
| VC0013657 | O-2-(Methanethiosulfonate)ethyl-N-(N,N-dimethylaminoethyl)carbamate Hydrochloride | 187592-54-7 | C8H19ClN2O4S2 |
| VC0013679 | 2-Methyl-3-(2-piperidinyl)pyridine | 2055-12-1 | C11H16N2 |
| VC0013654 | 3-Mercaptopicolinic Acid Hydrochloride | 320386-54-7 | C6H6ClNO2S |
| VC0013644 | (2S,3S,4R,5R)-2,3,4,5,6-Pentahydroxyhexanal | 3458-28-4 | C₆H₁₂O₆ |
| VC0013639 | 4-(N-Maleimido)benzyl-α-trimethylammonium Iodide | 34696-66-7 | C14H17IN2O2 |
| VC0013662 | 8-Methoxycarbonyloctanol | 34957-73-8 | C10H20O3 |
| VC0013658 | 3-Methanethiosulfonyl-N,N-dimethylpropionamide | 359436-82-1 | C6H13NO3S2 |
| VC0013659 | N-(Methanethiosulfonylethylcarboxamidoethyl)-5 -naphthylamine-1-sulfonic acid, Sodium Salt | 359436-83-2 | C16H19N2NaO6S3 |
| VC0013652 | 4-Mercaptophenylacetic Acid | 39161-84-7 | C8H8O2S |
| VC0013684 | Methyl 4,6-O-Benzylidene-α-D-mannopyranoside | 4148-58-7 | C14H18O6 |
| VC0013648 | 3-Mercaptobenzoic Acid | 4869-59-4 | C7H6O2S |
| VC0013671 | 2-O-Methyl-α-D-N-acetylneuraminic Acid | 50930-22-8 | C₁₂H₂₁NO₉ |
| VC0013672 | (2S,3R,4S,6R)-4-Amino-6-methoxy-2-methyloxan-3-ol | 54623-23-3 | C7H15NO3 |
| VC0013643 | (2S,3R,4S,5R)-2-Amino-3,4,5,6-tetrahydroxyhexanal hydrochloride | 5505-63-5 | C₆H₁₄ClNO₅ |
| VC0013641 | D-Manno-γ-lactam | 62362-63-4 | C₆H₁₁NO₅ |
| VC0013651 | 3-Mercaptophenylacetic Acid, 90per cent | 63271-86-3 | C8H8O2S |
| VC0013653 | 4-Mercaptophenylpropionic Acid | 63545-55-1 | C9H10O2S |
| VC0013688 | N-Methyl-1-deoxynojirimycin | 69567-10-8 | C₇H₁₅NO₄ |
| VC0013647 | (S)-Mephenytoin | 70989-04-7 | C12H14N2O2 |
| VC0013655 | 1-(2-Mesitylenesulfonyl)-3-nitro-1H-1,2,4-triazole | 74257-00-4 | C11H12N4O4S |
| VC0013682 | 2-[(4Ar,6R,7R,8R,8aS)-8-hydroxy-6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl]isoindole-1,3-dione | 97276-95-4 | C22H21NO7 |